Lanthanum(3+);trichloride;hydrate

• IUPAC Name: lanthanum(3+);trichloride;hydrate
• InChI: InChI=1S/3ClH.La.H2O/h3*1H;;1H2/q;;;+3;/p-3
• InChI Key: NUXZAAJDCYMILL-UHFFFAOYSA-K
• Canonical SMILES: O.[Cl-].[Cl-].[Cl-].[La+3]
• Molecular Formula: Cl3H2LaO
• DSSTOX Substance ID: DTXSID70602919
• Molecular Weight: 263.28 g/mol
• CAS RN: 20211-76-1

Description

Lanthanum(III) chloride hydrate, also known as Lanthanum trichloride hydrate, is a highly water-soluble crystalline solid. It is widely used in catalytic processes and as a dopant in the production of phosphors and ceramics. It is also used as a precursor for the synthesis of La-based nanostructures and as a dopant to fabricate ZnO nanoparticles with enhanced optical particles.

Synthesis Analysis

Lanthanum(III) chloride hydrate can be synthesized from the lanthanide oxides and carbonates which dissolve in hydrochloric acid to give chloride salt of the hydrated cations. It is also useful as a precursor for the synthesis of aqueous sol-gel lanthanum phosphate nano rods.

Molecular Structure Analysis

The molecular structure of Lanthanum(III) chloride hydrate is represented by the linear formula: LaCl3 · xH2O. The exact structure can be further analyzed using X-ray diffraction and infrared spectroscopy.

Chemical Reactions Analysis

Lanthanum(III) chloride hydrate is a commercial precursor to the metals by reduction, for example, with aluminium. It reacts with humid air to give oxychlorides. It is also used in the high pressure oxidative chlorination of methane to chloromethane and organic synthesis.

Physical And Chemical Properties Analysis

Lanthanum(III) chloride hydrate is a white crystalline solid. It has a melting point of 92-93 °C. It is highly soluble in water. The anhydrous chloride is a white hexagonal crystal; hygroscopic; density 3.84 g/cm3; melts at 850°C; soluble in water. The heptahydrate is a white triclinic crystal; decomposes at 91°C; soluble in water and ethanol.

Scientific Research Applications

Structural Insights

Lanthanum(3+) ions exhibit a tendency to form complex structures in various solvents due to their coordination chemistry. For example, in aqueous solutions, lanthanum(3+) ions are likely to assume a structure similar to that in solid state, characterized by a coordination environment that includes nine water molecules arranged in a tricapped trigonal prismatic configuration. This structure is consistent across several solvents, such as dimethyl sulfoxide (DMSO) and N,N'-dimethylpropyleneurea (DMPU), indicating the versatility and stability of lanthanum(3+) ion's coordination geometry in different chemical environments (J. Näslund, P. Lindqvist-Reis, I. Persson, & M. Sandström, 2000).

Thermodynamic Properties

Lanthanum(3+) complexes' formation in non-aqueous solvents has been extensively studied, revealing insights into the thermodynamics of lanthanide(3+) complexation. These studies shed light on the complex stabilities, metal-ion selectivity of various ligands, and the influence of the solvent on the nature and stability of the species in solution. Such research is pivotal for understanding the fundamental properties of lanthanide(3+) ions, which is crucial for their applications in fields like catalysis and materials science (P. Bernardo, A. Melchior, M. Tolazzi, & P. Zanonato, 2012).

Luminescence and Radiative Lifetime

The luminescence properties of lanthanum(3+) complexes are significantly influenced by their symmetry. For example, nine-coordinate europium complexes exhibit efficient ligand-sensitized metal-centered luminescence, which can be altered by changing the complex's symmetry from C3 to C1. This alteration affects the luminescence spectrum, shortens the radiative lifetime, and increases the luminescence efficiency of europium complexes. Such findings are crucial for the design of new luminescent materials for applications in lighting, displays, and biological imaging (N. M. Shavaleev, S. Eliseeva, R. Scopelliti, & J. Bünzli, 2015).

Hydration and Solvation Effects

The hydration and solvation of lanthanides, including lanthanum(3+), play a significant role in determining their structural and thermodynamic properties in solution. Studies on the hydration structures and kinetics of lanthanum(3+) ions reveal that the hydration number and the nature of hydration can significantly impact the ions' behavior in aqueous solutions, which is essential for understanding their reactivity and applications in aqueous media (I. Persson, P. D’Angelo, S. De Panfilis, M. Sandström, & L. Eriksson, 2008).

Safety And Hazards

Lanthanum(III) chloride hydrate may cause skin irritation, serious eye irritation, and respiratory irritation. It is advised to wear personal protective equipment/face protection, ensure adequate ventilation, avoid dust formation, ingestion, and inhalation, and avoid getting it in eyes, on skin, or on clothing.